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Compound of Interest

Compound Name: Fospropofol disodium

Cat. No.: B1673578 Get Quote

Essential guidelines for the safe and compliant disposal of fospropofol disodium, ensuring

the protection of laboratory personnel and the environment.

Fospropofol disodium, a water-soluble prodrug of propofol, is classified as a Schedule IV

controlled substance in the United States, necessitating stringent handling and disposal

protocols to prevent diversion and environmental contamination.[1] As a substance that

metabolizes into propofol, which is known to be toxic to aquatic life and persistent in the

environment, proper disposal is not just a regulatory requirement but a critical aspect of

responsible laboratory practice.[2] The following guide provides detailed procedures for the

safe disposal of fospropofol disodium in a research setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the material safety data

sheet (MSDS) for fospropofol disodium.[3] Personnel handling this compound should be

equipped with appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.[3] In case of a spill, the area should be immediately secured, and the

spill should be cleaned up using an inert absorbent material, which is then collected into a

suitable container for disposal.[3]

Quantitative Data on Fospropofol Disodium
For researchers, understanding the basic properties of fospropofol disodium is crucial for its

safe handling. The table below summarizes key quantitative data.
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Property Value Source

Molecular Weight 332.24 g/mol [4]

Half-life (Fospropofol) Approximately 0.88 hours [5]

Half-life (Liberated Propofol) Varies, can be several hours [6]

Water Solubility Water-soluble [7]

DEA Schedule IV [1]

Step-by-Step Disposal Protocol for Unused or
Expired Fospropofol Disodium
The following protocol is a recommended best practice for the disposal of fospropofol
disodium from a laboratory setting, in the absence of specific federal or institutional guidelines.

This procedure is designed to comply with general principles of hazardous and controlled

substance waste management.

Objective: To safely and compliantly dispose of unwanted fospropofol disodium, preventing

environmental release and diversion.

Materials:

Appropriate personal protective equipment (PPE)

Original vial/container of fospropofol disodium

A designated hazardous waste container (clearly labeled)

Activated carbon-based pharmaceutical waste disposal system (e.g., pouches or containers)

Waste disposal manifest or logbook

Procedure:

Segregation and Labeling:
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Isolate the fospropofol disodium waste from other chemical waste streams.

Ensure the container holding the fospropofol disodium is clearly labeled as "Hazardous

Pharmaceutical Waste," including the chemical name and date.

Neutralization/Adsorption (Recommended Best Practice):

For residual amounts of liquid fospropofol disodium, utilize an activated carbon-based

disposal system.[8][9][10] These systems are designed to adsorb and neutralize the active

pharmaceutical ingredient.

Carefully empty the contents of the vial into the activated carbon pouch or container,

following the manufacturer's instructions.

This step is particularly important for preventing the active drug from entering waterways,

as propofol is toxic to aquatic life.[2]

Container Management:

The emptied vial, even if rinsed, should be disposed of as hazardous waste, as it once

contained a controlled substance.

Place the neutralized pouch/container and the empty vial into a larger, designated

hazardous waste container.

Documentation:

Record the disposal event in a waste manifest or logbook, as required by your institution

and local regulations for controlled substances. Note the date, quantity, and personnel

involved.

Final Disposal:

The sealed hazardous waste container should be collected by a licensed hazardous waste

management vendor.

Inform the vendor that the waste contains a Schedule IV controlled substance to ensure

proper handling and final disposal, which should be through incineration.[2]
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Logical Workflow for Fospropofol Disodium
Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of fospropofol disodium.
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Caption: Logical workflow for the safe disposal of fospropofol disodium.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of fospropofol disodium, thereby protecting

themselves, their colleagues, and the environment, while upholding the highest standards of

laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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